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Compound of Interest

Compound Name: Bromadryl

Cat. No.: B117846

For immediate release: This document provides essential safety and logistical information for
the proper disposal of Bromadryl (also known as Embramine hydrochloride or
Mebrophenhydramine), a halogenated organic compound used as an antihistamine.
Researchers, scientists, and drug development professionals must adhere to these procedures
to ensure laboratory safety and environmental compliance.

Immediate Safety Precautions

Before handling Bromadryl for disposal, it is crucial to consult the Safety Data Sheet (SDS)
and wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves,
and a lab coat. All handling of Bromadryl waste should be conducted in a well-ventilated area
or a chemical fume hood to avoid inhalation of any dust or vapors.

Waste Identification and Segregation

Proper identification and segregation of Bromadryl waste is the first critical step in the disposal
process.

o Waste Classification: Bromadryl is a halogenated organic compound.[1] As with many
pharmaceutical compounds, it should be treated as hazardous chemical waste.

e Segregation: Do not mix Bromadryl waste with non-hazardous trash or other waste
streams. It must be collected in a designated, properly labeled, and leak-proof container. The
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container should be clearly marked as "Hazardous Waste: Halogenated Organic
Compounds" and should list "Bromadryl" or "Embramine hydrochloride" as a constituent.

Step-by-Step Disposal Protocol
The following protocol outlines the procedural flow for the proper disposal of Bromadryl.
» Containerization:

o Place all solid Bromadryl waste, including contaminated consumables (e.g., weigh boats,
gloves, wipes), into a designated, robust, and sealable hazardous waste container.

o For liquid waste containing Bromadryl, use a compatible, sealed container. Avoid
overfilling containers.

e Labeling:
o Affix a hazardous waste label to the container as soon as the first piece of waste is added.

o The label must include:

The words "Hazardous Waste"

The full chemical name: "Bromadryl (Embramine hydrochloride)"

The concentration of the waste, if known

The date accumulation started

The name and contact information of the generating laboratory or personnel
o Storage:

o Store the sealed waste container in a designated and secure satellite accumulation area
within the laboratory.

o Ensure the storage area is away from incompatible materials and general laboratory
traffic.
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» Disposal Request:

o Once the container is full or ready for disposal, contact your institution's Environmental
Health and Safety (EHS) office to arrange for a waste pickup.

o Do not attempt to dispose of Bromadryl waste down the drain or in the regular trash.[2]
» Final Disposal Method:

o The recommended method for the final disposal of pharmaceutical waste like Bromadryl
is high-temperature incineration by a licensed waste disposal contractor.[3][4] Your EHS
office will coordinate this process.

Spill Management

In the event of a Bromadryl spill:

» Evacuate: Immediately alert others in the area and evacuate non-essential personnel.
e Ventilate: Ensure the area is well-ventilated.

o Contain: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to contain
the substance.

o Clean-up: Carefully sweep or scoop the absorbed material into the designated hazardous
waste container.

o Decontaminate: Clean the spill area thoroughly with a suitable solvent or detergent solution,
and dispose of all cleaning materials as hazardous waste.

o Report: Report the spill to your EHS office.

Quantitative Data Summary

While specific quantitative disposal limits for Bromadryl are not readily available and are often
institution-dependent, the following table provides general hazard information.
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Property Value

Chemical Name Bromadryl (Embramine hydrochloride)
CAS Number 13977-28-1

Molecular Formula C1sH22BrNO-HCI

Acute toxicity, oral (Category 4)[5], Skin
corrosion/irritation (Category 2)[5], Serious eye
Hazard Classifications damage/eye irritation (Category 2A)[5], Specific
target organ toxicity, single exposure;
Respiratory tract irritation (Category 3)[5]

Experimental Protocols

This document provides operational guidance for disposal and does not cite specific
experimental protocols. For experimental design involving Bromadryl, researchers should
develop their own protocols in accordance with institutional guidelines and relevant scientific

literature.

Mandatory Visualizations

The following diagram illustrates the decision-making workflow for the proper disposal of
Bromadryl waste.
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Caption: Workflow for the proper disposal of Bromadryl waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of Bromadryl: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b117846#bromadryl-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b117846?utm_src=pdf-custom-synthesis
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://iwaste.epa.gov/rpts/eng_guidelinessafedisposal.pdf
https://www.ecepl.com/pharmaceutical-manufacturing-companies-organic-waste/
http://angenechemical.com/sds/13977-28-1.pdf
https://www.benchchem.com/product/b117846#bromadryl-proper-disposal-procedures
https://www.benchchem.com/product/b117846#bromadryl-proper-disposal-procedures
https://www.benchchem.com/product/b117846#bromadryl-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b117846?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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